Cas no 29342-27-6 (2-Butanone, 4-(benzoyloxy)-)
2-Butanone, 4-(benzoyloxy)- structure
Product Name:2-Butanone, 4-(benzoyloxy)-
CAS No:29342-27-6
MF:C11H12O3
MW:192.211183547974
CID:1439785
PubChem ID:10899468
Update Time:2025-04-20
2-Butanone, 4-(benzoyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(benzoyloxy)-
- 3-oxobutyl benzoate
- benzoic acid 3-oxo-butyl ester
- SCHEMBL7557139
- methyl beta-benzoyloxyethyl ketone
- acetylmethylcarbinol benzoate
- 29342-27-6
- 3-oxobutylbenzoate
- DTXSID60447639
- YRRYDUBYQRWSRJ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H12O3/c1-9(12)7-8-14-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
- InChI Key: YRRYDUBYQRWSRJ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)CCC(C)=O
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Butanone, 4-(benzoyloxy)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
29342-27-6 (2-Butanone, 4-(benzoyloxy)-) Related Products
- 136-60-7(Butyl benzoate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 3126-90-7(Dibutyl isophthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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